Cas no 1780484-46-9 (3-(4-bromophenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(4-bromophenyl)-3,3-difluoropropanoic acid
• CAS No: 1780484-46-9
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 5905240
• PubChem ID: 84711316
• Update Time: 2025-08-05

3-(4-bromophenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-3,3-difluoropropanoic acid
• 1780484-46-9
• EN300-1946153

• Inchi： 1S/C9H7BrF2O2/c10-7-3-1-6(2-4-7)9(11,12)5-8(13)14/h1-4H,5H2,(H,13,14)
• InChI Key： VDQAMIUOGUICHQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 263.95975g/mol
• Monoisotopic Mass: 263.95975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-bromophenyl)-3,3-difluoropropanoic acid

3-(4-Bromophenyl)-3,3-Difluoropropanoic Acid (CAS No. 1780484-46-9)

The compound 3-(4-bromophenyl)-3,3-difluoropropanoic acid (CAS No. 1780484-46-9) is a synthetic organic compound with a unique structure that combines aromatic and fluorinated functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its chemical structure consists of a propanoic acid backbone with a substituted phenyl group at the third carbon position, where the phenyl ring is brominated at the para position. The presence of two fluorine atoms on the same carbon as the phenyl group introduces additional electronic and steric effects, making this compound highly versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The bromine substitution on the phenyl ring further enhances the compound's reactivity and selectivity in biological systems. Researchers have explored the use of 3-(4-bromophenyl)-3,3-difluoropropanoic acid as a precursor for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The fluorine atoms in the molecule contribute to its lipophilicity and stability, which are critical properties for drug candidates.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The combination of aromaticity and fluorination makes it an attractive candidate for use in advanced materials such as organic semiconductors and polymer additives. Recent research has focused on its ability to act as a building block for constructing functional materials with tailored electronic properties. For instance, studies have demonstrated that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability.

The synthesis of 3-(4-bromophenyl)-3,3-difluoropropanoic acid involves a multi-step process that typically begins with the bromination of acetophenone derivatives followed by fluorination and carboxylation steps. The exact synthetic pathway can vary depending on the desired purity and scale of production. Advanced techniques such as microwave-assisted synthesis and catalytic fluorination have been employed to optimize the synthesis process, making it more efficient and environmentally friendly.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular geometry, electronic structure, and intermolecular interactions. For example, X-ray crystallography has revealed that the molecule adopts a specific conformation due to steric hindrance between the fluorine atoms and the phenyl group.

Looking ahead, ongoing research is focused on exploring the bioavailability and pharmacokinetics of this compound when used as a drug candidate. Preclinical studies are being conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, efforts are underway to develop scalable manufacturing processes that can meet the increasing demand for this compound in both academic research and industrial applications.

In conclusion, 3-(4-bromophenyl)-3,3-difluoropropanoic acid (CAS No. 1780484-46-9) is a versatile compound with significant potential in multiple domains. Its unique chemical structure enables it to serve as a valuable building block for synthesizing advanced materials and bioactive molecules. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in both scientific research and industrial innovation.